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Compound of Interest

Compound Name: PTP1B-IN-3

Cat. No.: B15578079 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Protein Tyrosine Phosphatase 1B (PTP1B) is a critical negative regulator in insulin and leptin

signaling pathways, making it a significant therapeutic target for type 2 diabetes, obesity, and

cancer.[1][2] PTP1B-IN-3 is a potent and selective inhibitor of PTP1B, also showing inhibitory

activity against the highly homologous T-cell protein tyrosine phosphatase (TCPTP).[3][4] With

an IC₅₀ value of 120 nM for both PTP1B and TCPTP, this small molecule is a valuable tool for

studying the physiological and pathological roles of these enzymes.[4][5] Proper preparation of

stock solutions is crucial for obtaining reliable and reproducible results in downstream biological

assays. This document provides a detailed protocol for preparing a stock solution of PTP1B-IN-
3 using Dimethyl Sulfoxide (DMSO).

Physicochemical and Biological Properties
The essential properties of PTP1B-IN-3 are summarized below. This information is critical for

accurate preparation and effective use in experimental settings.
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Property Value Source

Molecular Weight 362.06 g/mol [3][5]

Formula C₁₂H₇BrF₂NO₃P [3][5]

Appearance White to off-white solid [4]

Purity >98% (typically) [3]

IC₅₀
120 nM (for PTP1B and

TCPTP)
[4][5]

Solubility in DMSO 50 mg/mL (138.10 mM) [4][5]

Storage (Powder) 3 years at -20°C [4][5]

Storage (in DMSO)
6 months at -80°C or 1 month

at -20°C
[4][5]

PTP1B Signaling and Inhibition
PTP1B plays a key role in downregulating insulin signaling by dephosphorylating the insulin

receptor (IR) and its substrates (IRS).[1] Inhibition of PTP1B enhances insulin sensitivity,

making it a target for anti-diabetic therapies. PTP1B-IN-3 acts by targeting the PTP1B active

site, preventing the dephosphorylation of its substrates and thereby promoting the downstream

signaling cascade.
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Caption: PTP1B action in the insulin signaling pathway and its inhibition.

Experimental Protocol: Preparation of a 10 mM
PTP1B-IN-3 Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of PTP1B-IN-3 in anhydrous

DMSO. This concentration is a common starting point for subsequent dilutions for various in

vitro assays and is well below the maximum solubility of the compound.

Materials and Equipment
PTP1B-IN-3 powder

Anhydrous Dimethyl Sulfoxide (DMSO), biotechnology grade

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator water bath (recommended)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure
1. Calculation of Required Mass and Solvent Volume:

To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L × 0.001 L × 362.06 g/mol × 1000 mg/g

Mass (mg) = 3.62 mg

Summary of Volumes for a 10 mM Stock Solution:
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Mass of PTP1B-IN-3 Volume of DMSO to Add

1 mg 0.2762 mL (276.2 µL)

5 mg 1.3810 mL (1381.0 µL)

2. Weighing the Compound:

Allow the vial containing PTP1B-IN-3 powder to equilibrate to room temperature before

opening to prevent moisture condensation.

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh the calculated mass (e.g., 3.62 mg) of PTP1B-IN-3 powder and transfer it

into the tared tube.

3. Dissolution:

Using a calibrated micropipette, add the corresponding volume of anhydrous DMSO (e.g., 1

mL for 3.62 mg) to the tube containing the powder.

Tightly cap the tube and vortex vigorously for 1-2 minutes.

Visually inspect the solution to ensure all solid has dissolved. If particulates remain, sonicate

the tube in a water bath for 5-10 minutes.[4][5] Gentle warming (up to 37°C) can also aid

dissolution, but check for compound stability if this method is used.[6]

4. Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use working volumes (e.g., 10-20 µL) in sterile, clearly labeled

microcentrifuge tubes.[6][7]

Label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and

date of preparation.

Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for shorter-

term use (up to 1 month).[4][5] Protect from light.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15578079?utm_src=pdf-body
https://www.benchchem.com/product/b15578079?utm_src=pdf-body
https://www.medchemexpress.com/PTP1B-IN-3.html
https://file.medchemexpress.com/batch_PDF/HY-15133/PTP1B-IN-3-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Small_Molecule_Inhibitor_Stock_Solution_Preparation.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Small_Molecule_Inhibitor_Stock_Solution_Preparation.pdf
https://www.benchchem.com/pdf/Solubility_Profile_and_Handling_of_Small_Molecule_Inhibitors_A_Representative_Study.pdf
https://www.medchemexpress.com/PTP1B-IN-3.html
https://file.medchemexpress.com/batch_PDF/HY-15133/PTP1B-IN-3-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Preparation of Working Solutions:

When preparing for an experiment, thaw a single aliquot of the stock solution.

Perform serial dilutions of the DMSO stock solution in your aqueous buffer or cell culture

medium. It is recommended to first make intermediate dilutions in DMSO before the final

dilution into the aqueous medium to prevent precipitation.[8]

Crucially, ensure the final concentration of DMSO in your assay is low (typically <0.1%) to

avoid solvent-induced toxicity or artifacts.[6][9] Always include a vehicle control (medium with

the same final concentration of DMSO) in your experiments.

Workflow Visualization
The following diagram illustrates the key steps for preparing the PTP1B-IN-3 stock solution.
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Caption: Experimental workflow for PTP1B-IN-3 stock solution preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15578079?utm_src=pdf-body-img
https://www.benchchem.com/product/b15578079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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